![molecular formula C11H12BrNO2 B2544862 5-Bromo-2-(2-methoxyethyl)isoindolin-1-one CAS No. 1214900-60-3](/img/structure/B2544862.png)
5-Bromo-2-(2-methoxyethyl)isoindolin-1-one
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Description
5-Bromo-2-(2-methoxyethyl)isoindolin-1-one is a chemical compound with the CAS Number: 1214900-60-3 . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of isoindolin-1-one derivatives starts from 2-(carboxy-methyl)benzoic acid, which is first regiospecifically converted into the isomeric half esters. The acid functionalities are then transformed to the acyl azides followed by Curtius rearrangement, giving the regioisomeric isocyanates. Reaction of the isocyanates with aniline produces urethane derivatives. Intramolecular cyclization provides the target compounds .properties
IUPAC Name |
5-bromo-2-(2-methoxyethyl)-3H-isoindol-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO2/c1-15-5-4-13-7-8-6-9(12)2-3-10(8)11(13)14/h2-3,6H,4-5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJXDERLTXVXSNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CC2=C(C1=O)C=CC(=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(2-methoxyethyl)isoindolin-1-one |
Synthesis routes and methods
Procedure details
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